BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1,3-
Dimethylbutylamine: Chemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dimethylbutylamine

Cat. No.: B105974

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethylbutylamine (DMBA), also known by its IUPAC name 4-methylpentan-2-amine, is
a synthetic aliphatic amine.[1][2] Structurally analogous to the stimulant 1,3-dimethylamylamine
(DMAA), DMBA has been identified as an unapproved ingredient in some dietary supplements
marketed for athletic performance enhancement and weight loss.[3][4] This guide provides a
comprehensive overview of its chemical properties, structure, and available technical
information relevant to research and drug development.

Chemical Properties

1,3-Dimethylbutylamine is a colorless to light yellow liquid with a characteristic fish-like odor.
[2][5] It is a flammable substance and should be handled with appropriate safety precautions.

[3]L6]
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Property Value Reference(s)
IUPAC Name 4-methylpentan-2-amine [1112]
DMBA, 4-amino-2-
Synonyms [11[3]
methylpentane, AMP
CAS Number 108-09-8 [1]
Molecular Formula CeHisN [1][6]
Molar Mass 101.193 g/mol [1][6]
Density 0.717 g/mL at 25 °C [11[3]
Boiling Point 108-110 °C [1][6]
Melting Point -63 °C (estimate) [7]
Flash Point 13 °C (55.4 °F) - closed cup [3]
Soluble in organic solvents
" such as chloroform and
Solubility ) o [418119]
methanol (slightly). Limited
solubility in water.
Refractive Index n20/D 1.4085 [3][10]

Chemical Structure

1,3-Dimethylbutylamine possesses a chiral center at the carbon atom bonded to the amine

group, and therefore exists as a pair of stereoisomers, (R)- and (S)-4-methylpentan-2-amine.

The presence of DMBA in dietary supplements has been identified to be in a racemic form,

suggesting a synthetic origin.

Chemical structure of 1,3-Dimethylbutylamine.

Experimental Protocols
Synthesis of 1,3-Dimethylbutylamine Hydrochloride
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A patented method describes the synthesis of 1,3-dimethylbutylamine hydrochloride through
a multi-step process.[11] The key steps involve the reaction of methyl isobutyl ketone with
formamide and ammonium formate, followed by hydrolysis and salification with hydrochloric
acid.

Synthesis Workflow

Methyl Isobutyl Ketone + | Step 1 Reaction Step 2 . . Step 3 Reaction with
Formamide + (120-170 °C, 19-21h) oty Rl | g TV PG Concentrated HCl |—>| 1,3-Dimethylbutylamine HCl
Ammonium Formate (Heating Reflux, 7-9h)

Analytical Workflow

Dietary Supplement Sample

:

Sample Preparation
(e.g., Extraction with Methanol)

:

Instrumental Analysis
HPTLC Chiral GC-MS UHPLC-QToF-MS
(Screening) (Enantiomeric Purity) (Quantification)

:

Data Analysis & Confirmation
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Proposed Mechanism of Action

Increased Synaptic
Concentration of
Neurotransmitters

Inhibition of
Neurotransmitter Reuptake

1,3-Dimethylbutylamine [JBs3lilscRts) Monoamine Transporter
(DMBA) (e.g., Dopamine Transporter)

Stimulant Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-Dimethylbutylamine:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105974#1-3-dimethylbutylamine-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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